Cas no 919724-53-1 (2-(4-chlorophenyl)-2-(4-methyl-1-piperazinyl)ethanamine)

• Product Name: 2-(4-chlorophenyl)-2-(4-methyl-1-piperazinyl)ethanamine
• CAS No: 919724-53-1
• MF: C₁₃H₂₀ClN₃
• MW: 253.771001815796
• CID: 1971630
• PubChem ID: 16394885
• Update Time: 2025-04-21

2-(4-chlorophenyl)-2-(4-methyl-1-piperazinyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-(4-methyl-1-piperazinyl)ethanamine
• 2-(4-CHLORO-PHENYL)-2-(4-METHYL-PIPERAZIN-1-YL)-ETHYLAMINE
• AKOS000141257
• AT39427
• STK622897
• AKOS016040396
• BBL031054
• 2-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethanamine
• SCHEMBL26921276
• 919724-53-1
• 2-(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-amine
• 2-(4-chlorophenyl)-2-(4-methyl-1-piperazinyl)ethanamine

• MDL： MFCD08667760
• Inchi： 1S/C13H20ClN3/c1-16-6-8-17(9-7-16)13(10-15)11-2-4-12(14)5-3-11/h2-5,13H,6-10,15H2,1H3
• InChI Key： OIKPAHGRDVKVFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N1CCN(C)CC1

Computed Properties

• Exact Mass: 253.1345753Da
• Monoisotopic Mass: 253.1345753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.5Ų